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Compound of Interest

Compound Name: Boc-N-Me-Ser-OH

Cat. No.: B558133 Get Quote

Essential Safety and Handling Guide for Boc-N-
Me-Ser-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for

Boc-N-Me-Ser-OH (CAS 101772-29-6). Given the absence of a comprehensive Safety Data

Sheet (SDS), this document synthesizes available data for the compound and structurally

similar molecules to ensure user safety. A thorough, site-specific risk assessment should be

conducted before commencing any work.

I. Chemical and Physical Properties
Boc-N-Me-Ser-OH is a white to off-white solid commonly used in peptide synthesis.[1] Key

quantitative data is summarized in the table below.
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Property Value Source

Molecular Weight 219.23 g/mol [2][3]

Physical Form Solid [2]

Melting Point 83-87 °C [2][4]

Appearance White to off-white solid [1]

Storage Class 13 - Non-Combustible Solids [2]

II. Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

potential exposure. The following PPE is recommended when handling Boc-N-Me-Ser-OH.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

Prevents skin contact with the

chemical.

Eye Protection
Safety glasses with side-

shields or goggles

Protects against splashes and

airborne particles.

Respiratory Protection
Dust mask type N95 (US) or

equivalent

Necessary when handling the

powder to prevent inhalation of

dust particles.[2]

Skin and Body Protection
Laboratory coat, long-sleeved

clothing

Minimizes the risk of skin

exposure.

III. Operational and Disposal Plans
A. Handling and Storage

Proper handling techniques are crucial to minimize exposure and maintain the quality of the

compound.
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Engineering Controls: Handle in a well-ventilated area. For procedures that may generate

dust, such as weighing, use a chemical fume hood.

Handling Practices: Avoid contact with skin and eyes. Avoid the formation of dust and

aerosols. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

B. Disposal Plan

Unused material and its container should be disposed of as hazardous chemical waste. Follow

all local, state, and federal regulations for chemical waste disposal.

IV. Experimental Protocols
A. Weighing and Transferring the Solid

Preparation: Designate a specific area for handling, preferably within a certified chemical

fume hood. Ensure all necessary equipment (e.g., spatulas, weigh boats, glassware) is clean

and readily accessible.

Weighing: Perform all weighing and transfer operations of the solid compound within the

chemical fume hood to minimize inhalation risk.

Transfer: Use appropriate tools to handle the material and avoid creating dust clouds.

Closure: Tightly close the container after use to prevent contamination and exposure.

B. Dissolving the Solid

Solvent Addition: Slowly add the solvent to the solid to avoid splashing.

Mixing: Gently swirl or stir the mixture until the solid is completely dissolved.

V. Logical Workflow for Handling Boc-N-Me-Ser-OH
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Caption: Workflow for handling Boc-N-Me-Ser-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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